Cas no 1574215-85-2 (2,4-Dimethyl-6-ethoxyphenol)

• Product Name: 2,4-Dimethyl-6-ethoxyphenol
• CAS No: 1574215-85-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5007697
• Update Time: 2025-05-20

2,4-Dimethyl-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-ethoxyphenol

• Inchi： 1S/C10H14O2/c1-4-12-9-6-7(2)5-8(3)10(9)11/h5-6,11H,4H2,1-3H3
• InChI Key： HEBXQJKYEOXGIV-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C)=CC(C)=C1O

Computed Properties

• Exact Mass: 166.099
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Additional information on 2,4-Dimethyl-6-ethoxyphenol

Chemical Profile of 2,4-Dimethyl-6-ethoxyphenol (CAS No. 1574215-85-2)

2,4-Dimethyl-6-ethoxyphenol, identified by its Chemical Abstracts Service (CAS) number 1574215-85-2, is a phenolic compound that has garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of substituted phenols, which are widely studied for their diverse applications in medicinal chemistry, agrochemicals, and material science. The presence of both methyl and ethoxy groups on the aromatic ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and functionalization.

The molecular structure of 2,4-Dimethyl-6-ethoxyphenol consists of a benzene ring substituted with two methyl groups at the 2- and 4-positions and an ethoxy group at the 6-position. This specific arrangement contributes to its reactivity and potential interactions with biological targets. The compound exhibits moderate solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), which facilitates its use in various laboratory applications. Its stability under standard conditions makes it a suitable candidate for long-term storage and transportation, ensuring consistent quality for research purposes.

In recent years, 2,4-Dimethyl-6-ethoxyphenol has been explored for its potential pharmacological properties. Studies have indicated that this compound may possess antioxidant, anti-inflammatory, and antimicrobial activities. The phenolic hydroxyl group is known to participate in hydrogen bonding and redox reactions, which are critical for its biological function. Furthermore, the electron-donating nature of the ethoxy group can influence the compound's binding affinity to enzymes and receptors.

One of the most compelling aspects of 2,4-Dimethyl-6-ethoxyphenol is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced biological activity. For instance, modifications at the 2- or 4-methyl positions can lead to compounds with improved selectivity or potency against specific targets. Such derivatives are of significant interest in drug discovery pipelines targeting neurological disorders, metabolic diseases, and infectious diseases.

The synthesis of 2,4-Dimethyl-6-ethoxyphenol typically involves aromatic substitution reactions, such as methylation and ethylation processes. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques like palladium-catalyzed cross-coupling reactions have enabled the introduction of functional groups with precision, allowing for the creation of structurally diverse analogs. These synthetic advances have opened new avenues for exploring the chemical space around this core scaffold.

Recent research has also highlighted the importance of 2,4-Dimethyl-6-ethoxyphenol in material science applications. Its aromatic structure and functional groups make it a suitable candidate for developing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as OLEDs (organic light-emitting diodes) and LCDs (liquid crystal displays). The ability to fine-tune the electronic properties of these materials through structural modifications offers exciting possibilities for innovation in display technology.

The environmental impact of 2,4-Dimethyl-6-ethoxyphenol has also been a subject of investigation. Studies have examined its biodegradability and potential effects on aquatic ecosystems. While preliminary data suggest that it undergoes slow degradation under natural conditions, further research is needed to fully assess its environmental footprint. Sustainable synthetic routes and green chemistry principles are being explored to minimize waste generation during production processes.

In conclusion,2,4-Dimethyl-6-ethoxyphenol (CAS No. 1574215-85-2) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials engineering. As research continues to uncover new functionalities and synthetic pathways,this compound will likely remain at the forefront of scientific exploration in these fields.